Cas no 315-00-4 (7H-[1]Benzothieno[2',3':4,5]pyrrolo[3,2-f]quinoline)

7H-[1]Benzothieno[2',3':4,5]pyrrolo[3,2-f]quinoline structure
315-00-4 structure
Product Name:7H-[1]Benzothieno[2',3':4,5]pyrrolo[3,2-f]quinoline
CAS No:315-00-4
MF:C17H10N2S
MW:274.339702129364
CID:320732
PubChem ID:71361448
Update Time:2025-04-19

7H-[1]Benzothieno[2',3':4,5]pyrrolo[3,2-f]quinoline Chemical and Physical Properties

Names and Identifiers

    • 7H-[1]Benzothieno[2',3':4,5]pyrrolo[3,2-f]quinoline
    • 7H-benzo[4',5']thieno[2',3':4,5]pyrrolo[3,2-f]quinoline
    • 7H-Thianaphtheno[3,2-b]pyrido[3,2-g]indole
    • Thianaphtheno[3',2':2,3]pyrido[4,5:3'',2'']indole
    • 315-00-4
    • DTXSID30785136
    • Inchi: 1S/C17H10N2S/c1-2-6-14-11(4-1)16-17(20-14)15-10-5-3-9-18-12(10)7-8-13(15)19-16/h1-9,19H
    • InChI Key: KFHLVJDEXGEWSZ-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C2=C1C1C3C=CC=NC=3C=CC=1N2

Computed Properties

  • Exact Mass: 274.05646950g/mol
  • Monoisotopic Mass: 274.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 56.9Ų
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